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2-[7-(Diethylamino)-2-oxo-2H-1-benzopyran-3-yl]-5-benzoxazolesulfonic Acid Sodium Salt 2-[7-(Diethylamino)-2-oxo-2H-1-benzopyran-3-yl]-5-benzoxazolesulfonic Acid Sodium Salt
Brand Name: Vulcanchem
CAS No.: 93859-23-5
VCID: VC0106518
InChI: InChI=1S/C20H18N2O6S.Na/c1-3-22(4-2)13-6-5-12-9-15(20(23)28-18(12)10-13)19-21-16-11-14(29(24,25)26)7-8-17(16)27-19;/h5-11H,3-4H2,1-2H3,(H,24,25,26);/q;+1/p-1
SMILES: CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC4=C(O3)C=CC(=C4)S(=O)(=O)[O-].[Na+]
Molecular Formula: C20H17N2NaO6S
Molecular Weight: 436.4 g/mol

2-[7-(Diethylamino)-2-oxo-2H-1-benzopyran-3-yl]-5-benzoxazolesulfonic Acid Sodium Salt

CAS No.: 93859-23-5

Reference Standards

VCID: VC0106518

Molecular Formula: C20H17N2NaO6S

Molecular Weight: 436.4 g/mol

2-[7-(Diethylamino)-2-oxo-2H-1-benzopyran-3-yl]-5-benzoxazolesulfonic Acid Sodium Salt - 93859-23-5

CAS No. 93859-23-5
Product Name 2-[7-(Diethylamino)-2-oxo-2H-1-benzopyran-3-yl]-5-benzoxazolesulfonic Acid Sodium Salt
Molecular Formula C20H17N2NaO6S
Molecular Weight 436.4 g/mol
IUPAC Name sodium;2-[7-(diethylamino)-2-oxochromen-3-yl]-1,3-benzoxazole-5-sulfonate
Standard InChI InChI=1S/C20H18N2O6S.Na/c1-3-22(4-2)13-6-5-12-9-15(20(23)28-18(12)10-13)19-21-16-11-14(29(24,25)26)7-8-17(16)27-19;/h5-11H,3-4H2,1-2H3,(H,24,25,26);/q;+1/p-1
Standard InChIKey CMJSVQPRGPDZEC-UHFFFAOYSA-M
Isomeric SMILES CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC4=C(O3)C=CC(=C4)S(=O)(=O)[O-].[Na+]
SMILES CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC4=C(O3)C=CC(=C4)S(=O)(=O)[O-].[Na+]
Canonical SMILES CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC4=C(O3)C=CC(=C4)S(=O)(=O)[O-].[Na+]
Synonyms 2-[7-(Diethylamino)-2-oxo-2H-1-benzopyran-3-yl]-5-benzoxazolesulfonic Acid Sodium Salt
PubChem Compound 23692224
Last Modified Nov 12 2021
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